Cas no 565449-49-2 (2-isopentylnicotinic acid)

• Product Name: 2-isopentylnicotinic acid
• CAS No: 565449-49-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2112904
• PubChem ID: 17985111
• Update Time: 2025-04-21

2-isopentylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-isopentylnicotinic acid
• 565449-49-2
• DA-26074
• SCHEMBL2749868

• Inchi： 1S/C11H15NO2/c1-8(2)5-6-10-9(11(13)14)4-3-7-12-10/h3-4,7-8H,5-6H2,1-2H3,(H,13,14)
• InChI Key： IEDQEBIFCMOFFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1CCC(C)C)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų